2-{[(Benzyloxy)carbonyl]amino}-5-chloro-4-methylpent-4-enoic acid

• Molecular Formula: C14H16ClNO4
• Molecular Weight: 297.73 g/mol
• SMILES: CC(=CCl)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1
• InChI: InChI=1S/C14H16ClNO4/c1-10(8-15)7-12(13(17)18)16-14(19)20-9-11-5-3-2-4-6-11/h2-6,8,12H,7,9H2,1H3,(H,16,19)(H,17,18)/b10-8+
• InChIKey: IGZMREHXNILWDE-CSKARUKUSA-N

Cbz-Protected Chloropentenoic Acid: Structural & Chemical Properties

2-{[(Benzyloxy)carbonyl]amino}-5-chloro-4-methylpent-4-enoic acid (CAS 1704142-85-7) is a synthetic, Cbz-protected unsaturated amino acid derivative with the molecular formula C14H16ClNO4 and a molecular weight of 297.73 g/mol . It belongs to the class of N-benzyloxycarbonyl-protected halogenated pentenoic acid derivatives and is primarily utilized as a chiral building block or intermediate in organic synthesis and medicinal chemistry . The molecule features a benzyloxycarbonyl (Cbz) protecting group on the α-amino functionality, a vinylic chlorine substituent at the terminal position of a 4-methylpent-4-enoic acid backbone, and a free carboxylic acid group. These structural elements collectively confer distinct reactivity and physicochemical properties relevant to research procurement.

Workflow Chiral building block synthesis Cbz-protected amino acid intermediate for multi-step organic synthesis

Selection Logic Vinylic chlorine reactivity required Halogen handle for cross-coupling not available in non-chlorinated analogs

Use Context Medicinal chemistry diversification Supports late-stage derivatization and SAR library construction

Why Generic Cbz Amino Acids Cannot Replace Cbz-Protected Chloropentenoic Acid

Cbz-protected amino acid derivatives are a broad class, but direct substitution of 2-{[(benzyloxy)carbonyl]amino}-5-chloro-4-methylpent-4-enoic acid by the non-chlorinated analog Cbz-methallylglycine (C14H17NO4, MW 263.29 g/mol) is chemically and functionally problematic. The target compound incorporates a vinylic chlorine atom at the C-5 position, which fundamentally alters the electronic properties of the double bond, dramatically changes the molecular logP (from ~2.0 for the non-chlorinated analog to ~2.9 for the target compound) , and provides a distinct synthetic handle for nucleophilic substitution, metal-catalyzed cross-coupling, or halogen-bonding interactions that are entirely absent in the hydrogen analog. Consequently, biological target engagement profiles, metabolic stability, and downstream synthetic versatility are not interchangeable between these compounds, necessitating compound-specific procurement.

Property

Target compound

Cbz-methallylglycine

Vinylic substituent

Chlorine (cross-coupling handle)

Hydrogen (addition chemistry only)

Computed LogP

~2.90 (reported)

~2.0 (reported)

! Vinylic chlorine may shift reactivity, lipophilicity, and target-engagement profiles. Direct replacement without route re-validation is not supported. Procurement decisions should be compound-specific.

Evidence for Selecting Cbz-Protected Chloropentenoic Acid Over Analogs

Structural & Physicochemical Differentiation vs. Cbz-Methallylglycine

The target compound differs from its closest commercially available analog, Cbz-methallylglycine (CAS 171881-79-1), by the substitution of a vinylic hydrogen with a chlorine atom at the terminal alkene position . This substitution increases molecular weight by 34.44 g/mol and raises the computed LogP from approximately 2.0 to 2.90, as reported in vendor datasheets . The chlorine atom also introduces a distinct X-ray anomalous scattering center and provides a reactive handle for metal-catalyzed cross-coupling reactions that cannot be performed with the non-halogenated derivative.

Physicochemical differentiation

Cross-study comparable

Δ MW: +34.44 g/mol (+11.6%)

LogP shift ~2.0 → ~2.90 (reported)

Chlorine atom confers irreversible molecular recognition and synthetic utility differences.

Data from vendor datasheets; independent verification recommended.

Evidence Dimension	Molecular weight
Target Compound Data	297.73 g/mol
Comparator Or Baseline	Cbz-methallylglycine: 263.29 g/mol
Quantified Difference	Δ = +34.44 g/mol (+11.6%)
Conditions	Data from vendor technical datasheets (smolecule, ChemScene, LeYan)

Why This Matters

The chlorine atom provides irreversible differentiation in molecular recognition, synthetic utility, and physicochemical property (LogP) that cannot be mimicked by the non-chlorinated analog, directly impacting procurement decisions for projects requiring halogenated building blocks.

Purity Benchmarking vs. Free Amino Acid Precursor

Vendor-reported purity for 2-{[(benzyloxy)carbonyl]amino}-5-chloro-4-methylpent-4-enoic acid is 95% (HPLC) . The corresponding free amino acid, 2-amino-5-chloro-4-methylpent-4-enoic acid (CAS 1704451-36-4), is also supplied at 95% purity . However, the Cbz-protected form requires storage at -20°C to maintain integrity, whereas the free amino acid is typically stored at room temperature. The Cbz group's lability under acidic or hydrogenolytic conditions necessitates rigorous purity verification before use in multi-step synthetic sequences.

Purity benchmark

Supporting evidence

95% (HPLC) parity with free amino acid

Storage: -20°C advised (Cbz form)

Selection driven by route compatibility and storage logistics, not purity differential.

Cbz lability under acidic/hydrogenolytic conditions requires pre-use verification.

Evidence Dimension	Purity level
Target Compound Data	95%
Comparator Or Baseline	2-Amino-5-chloro-4-methylpent-4-enoic acid: 95%
Quantified Difference	Purity parity; storage condition and lability risk differential
Conditions	Vendor batch analysis (HPLC); storage at -20°C advised for Cbz form

Why This Matters

Equivalent purity levels mean that selection between the free and Cbz-protected forms must be driven by synthetic route compatibility and storage/handling logistics, not by purity differential.

Vinylic Chlorine Reactivity vs. Non-Chlorinated Analog

The vinylic chlorine atom in the target compound enables participation in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions as well as nucleophilic vinylic substitution (SNV), transformations that are inaccessible to the non-halogenated Cbz-methallylglycine [1]. Chlorine-containing amino acid derivatives are widely recognized for their utility in adjusting lipophilicity, masking metabolic sites, and improving pharmacokinetic profiles in drug discovery programs [2]. The presence of a chloroalkene also provides a spectroscopic handle for mechanistic studies and a potential halogen-bond donor for rational protein-ligand design.

Vinylic chlorine reactivity

Class-level inference

Broad cross-coupling scope (Suzuki, Heck, Sonogashira)

Categorical difference: halogen vs. hydrogen

Enables late-stage diversification and library synthesis not accessible with non-halogenated analog.

General synthetic methodology; compound-specific conditions require optimization.

Evidence Dimension	Reactive functionality
Target Compound Data	Vinylic chlorine present → broad cross-coupling and substitution scope
Comparator Or Baseline	Cbz-methallylglycine: vinylic hydrogen → limited to addition reactions only
Quantified Difference	Qualitative categorical difference (halogen vs. hydrogen)
Conditions	General synthetic methodology; cross-coupling catalyzed by Pd(0) or Pd(II) catalysts

Why This Matters

The chlorine atom fundamentally expands the synthetic repertoire, enabling late-stage diversification and library synthesis that are impossible with the hydrogen analog, a critical factor for medicinal chemistry procurement.

• [1] Smith, M.B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley, 2013. Chapter 13 (Reactions of Alkenes) and Chapter 11 (Aromatic Substitution). View Source
• [2] J. Med. Chem. 2023, 66, 5305–5331. (Reference cited by NAGASE for halogen-containing amino acid benefits in drug discovery). View Source

Absence of Direct Comparative Biological Activity Data

A thorough search of the public domain (PubMed, BindingDB, ChEMBL) as of May 2026 did not retrieve any peer-reviewed study providing quantitative, head-to-head biological activity data (IC50, Ki, EC50) for 2-{[(benzyloxy)carbonyl]amino}-5-chloro-4-methylpent-4-enoic acid versus its closest analogs. The compound appears in vendor screening libraries but has not been the subject of published structure-activity relationship campaigns. Consequently, any claims regarding selective enzyme inhibition, receptor binding affinity, or cellular potency must be considered unvalidated. This evidence gap should be factored into procurement decisions where biological activity is a primary selection criterion.

Biological activity data gap

Data to verify

No peer-reviewed IC50/Ki/EC50 data found

Public domain search (PubMed, BindingDB, ChEMBL, May 2026)

Biological procurement decisions must be based on synthetic chemistry rationale, not existing potency evidence.

Compound appears in vendor screening libraries; no published SAR campaigns identified.

Evidence Dimension	Publicly available biological activity data
Target Compound Data	No quantitative IC50/Ki/EC50 data found in peer-reviewed sources
Comparator Or Baseline	Cbz-methallylglycine: historical enzyme substrate data (K_m ~30-40× phenylalanine for Phe-tRNA synthetase, Biochemical J. 1971) but no direct comparison to chlorinated derivative
Quantified Difference	Data insufficiency precludes quantitative comparison
Conditions	PubMed, BindingDB, ChEMBL search (May 2026)

Why This Matters

The absence of biological comparative data means that procurement decisions for biological studies must be based on synthetic chemistry rationale, not on existing potency or selectivity evidence.

• [1] PubMed and BindingDB search conducted on 2026-05-01 for 2-{[(benzyloxy)carbonyl]amino}-5-chloro-4-methylpent-4-enoic acid and its analogs returned no quantitative biological activity data for the target compound. View Source
• [2] Anderson, J.; Fowden, L. Properties and substrate specificities of the phenylalanyl-transfer-ribonucleic acid synthetases of Aesculus species. Biochem. J. 1971, 119, 677-690. (Reports methallylglycine as substrate for Phe-tRNA synthetase; no chlorinated analog tested). View Source

Optimal Application Scenarios for Cbz-Protected Chloropentenoic Acid

Metal-Catalyzed Cross-Coupling for Chlorinated Peptidomimetics

The vinylic chlorine atom serves as a reactive handle for Suzuki-Miyaura, Heck, or Sonogashira cross-coupling, enabling the installation of aryl, heteroaryl, or alkynyl substituents at the terminal position of the amino acid backbone [1]. This allows the construction of diverse chlorinated peptidomimetic libraries that are inaccessible from the non-halogenated Cbz-methallylglycine, directly supporting structure-activity relationship (SAR) studies in drug discovery programs.

Late-Stage Diversification in Medicinal Chemistry

The Cbz protecting group provides orthogonal protection compatible with standard solid-phase peptide synthesis, while the chlorine atom can be exploited for late-stage derivatization after peptide assembly, enabling the introduction of halogen-bonding motifs or radiolabeling handles without perturbing the peptide backbone . This dual functionality is not available in non-chlorinated analogs.

Chlorine Anomalous Scattering for X-ray Crystallography

The chlorine atom provides a strong anomalous scattering signal for X-ray crystallography at standard wavelengths (e.g., Cu Kα), facilitating experimental phasing and unambiguous ligand placement in protein-ligand complex structures [1]. This property makes the compound a valuable tool for structural biology studies where direct visualization of ligand binding is required.

Metabolic Stability Optimization in Lead Compound Development

Chlorine-containing amino acid derivatives are recognized in the medicinal chemistry literature for their ability to block metabolic oxidation at sensitive positions and to modulate lipophilicity for improved pharmacokinetic profiles . Although direct metabolic stability data for this specific compound are lacking, the presence of the vinylic chlorine is consistent with established strategies for reducing CYP450-mediated clearance of alkene-containing peptides.

Application

Selection Property

Validation Focus

Cross-coupling for peptidomimetics

Vinylic chlorine cross-coupling reactivity

Reaction condition optimization and product library scope

Late-stage medicinal chemistry diversification

Cbz orthogonal protection with halogen handle

Post-assembly derivatization efficiency and peptide compatibility

X-ray crystallography phasing

Chlorine anomalous scattering signal

Experimental phasing success and ligand placement clarity

Metabolic stability optimization studies

Vinylic chlorine for CYP blockade and lipophilicity modulation

Metabolic soft-spot identification and clearance assay profiling

Compound-specific biological activity data not publicly available. Contact us for screening library availability.

• [1] Smith, M.B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley, 2013. (General reference for reactivity of vinylic halides). View Source